N-(3,4-dimethoxyphenethyl)-4-(6-((2-((4-ethylphenyl)amino)-2-oxoethyl)thio)-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl)butanamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[6-[2-(4-ethylanilino)-2-oxoethyl]sulfanyl-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7-yl]butanamide
• InChI: InChI=1S/C33H36N4O7S/c1-4-21-7-10-23(11-8-21)35-31(39)19-45-33-36-25-18-29-28(43-20-44-29)17-24(25)32(40)37(33)15-5-6-30(38)34-14-13-22-9-12-26(41-2)27(16-22)42-3/h7-12,16-18H,4-6,13-15,19-20H2,1-3H3,(H,34,38)(H,35,39)
• InChI Key: TXKWIFNPTYNPIM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC3=CC4=C(C=C3C(=O)N2CCCC(=O)NCCC5=CC(=C(C=C5)OC)OC)OCO4
• Molecular Formula: C33H36N4O7S
• Molecular Weight: 632.7 g/mol

Description

N-(3,4-dimethoxyphenethyl)-4-(6-((2-((4-ethylphenyl)amino)-2-oxoethyl)thio)-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl)butanamide is a useful research compound. Its molecular formula is C33H36N4O7S and its molecular weight is 632.73. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethoxyphenethyl)-4-(6-((2-((4-ethylphenyl)amino)-2-oxoethyl)thio)-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl)butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethoxyphenethyl)-4-(6-((2-((4-ethylphenyl)amino)-2-oxoethyl)thio)-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl)butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitumor Activity

Quinazolinone derivatives have been synthesized and evaluated for their antitumor activity. For instance, novel 3-benzyl-substituted-4(3H)-quinazolinones have shown significant broad-spectrum antitumor activity, with certain compounds being more potent compared to the positive control 5-FU, indicating their potential as cancer therapeutics (Al-Suwaidan et al., 2016).

Antimicrobial and Antiviral Properties

Quinazolinone scaffolds have been used to develop compounds with notable antimicrobial and antiviral properties. For example, piperazine substituted quinazoline-based thiourea/thiazolidinone/chalcone hybrids have shown efficacy against drug-resistant microbial strains, indicating their potential in addressing antibiotic resistance (Shah et al., 2015). Moreover, (quinazolin-4-ylamino)methyl-phosphonate derivatives synthesized through microwave irradiation displayed weak to good anti-Tobacco mosaic virus (TMV) activity, highlighting their potential in agricultural applications (Luo et al., 2012).

Chemical Synthesis and Methodology

Research on quinazolinones also focuses on synthetic methodologies that enhance the efficiency and diversity of these compounds. Studies have detailed the synthesis of various quinazolinone derivatives through novel synthetic routes, which are crucial for expanding the chemical space and potential biological applications of these molecules (Crabb et al., 1999).